Cas no 177714-21-5 (MMSE)
MMSE structure
Product Name:MMSE
CAS No:177714-21-5
MF:C20H26O5S
MW:378.482445240021
CID:112692
Update Time:2024-01-24
MMSE Chemical and Physical Properties
Names and Identifiers
-
- Estra-1,3,5(10)-triene-16,17-diol,3-(methoxymethoxy)-, cyclic 16,17-sulfate, (16b,17b)-
- 3-METHOXYMETHYL-16ALPHA,17BETA-EPIESTRIOL-O-CYCLIC SULFONE
- 3-(Methoxymethoxy)-1,3,5(10)-gonatriene-16beta,17beta diol-16,17-cyclic sulfate
- 3-O-METHOXYMETHYL-16,17-O-SULFURYL-16-EPIESTRIOL
- Estra-1,3,5(10)-triene-16,17-diol
- ESTRA-1,3,5(10)-TRIENE-16,17-DIOL,3-(METHOXYMETHOXY)-,CYCLIC SULFATE,(16ALPHA,17BETA)
- Estra-1,3,5(10)-triene-16,17-diol,3-(methoxymethoxy)-,cyclic sulfate,(16beta,17beta)
- MMSE
- MMSE, PRECURSOR FOR 16ALPHA-[18F]FLUOROESTRADIOL
- MMSE,Precursor for 16a-[18F]Fluoroestradiol
- 3-Methoxymethyl-16 beta,17beta-epiestriol-O-cyclic sulfone
- Estra-1,3,5(10)-triene-16,17-diol, 3-(methoxymethoxy)-, cyclic sulfate, (16beta,17beta)
- MMSE177714-21-5
- Estra-1,3,5(10)-triene-16,17-diol,
- ESTRA-1,3,5(10)-TRIENE-16,17-DIOL, 3-(METHOXYMETHOXY)-, CYCLIC SULFATE, (16ALPHA, 17BETA)
-
- Inchi: 1S/C20H26O5S/c1-3-23-13-5-7-14-12(10-13)4-6-16-15(14)8-9-20(2)17(16)11-18-19(20)25-26(21,22)24-18/h5,7,10,15-19H,3-4,6,8-9,11H2,1-2H3/t15-,16-,17+,18+,19+,20+/m1/s1
- InChI Key: JVVUTCZABCFENT-MILMJNAHSA-N
- SMILES: [C@@]12([H])C[C@@H]3OS(=O)(=O)O[C@@H]3[C@@]1(C)CC[C@]1([H])C3C=CC(OCC)=CC=3CC[C@@]21[H]
Computed Properties
- Exact Mass: 378.15000
Experimental Properties
- Density: 1.285±0.06 g/cm3(Predicted)
- Melting Point: 152-153 °C
- Boiling Point: 544.6±50.0 °C(Predicted)
- PSA: 70.21000
- LogP: 4.66090
MMSE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M235025-1mg |
MMSE |
177714-21-5 | 1mg |
$ 680.00 | 2022-06-04 | ||
| TRC | M235025-2.5mg |
MMSE |
177714-21-5 | 2.5mg |
$ 1110.00 | 2022-06-04 | ||
| TRC | M235025-5mg |
MMSE |
177714-21-5 | 5mg |
$ 2270.00 | 2022-06-04 |
MMSE Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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